Home / Products / Others

N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridine-3-carboxamide

Name: N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridine-3-carboxamide
Brand: Smolecule
SKU: S7473896
Rating: 5 (6 reviews)

Catalog No.

S7473896

CAS No.

M.F

C16H17FN2O2

M. Wt

288.32 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridi...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridine-3-carboxamide

IUPAC Name

N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridine-3-carboxamide

Molecular Formula

C16H17FN2O2

Molecular Weight

288.32 g/mol

InChI

InChI=1S/C16H17FN2O2/c1-3-21-15-5-4-12(7-14(15)17)9-19-16(20)13-6-11(2)8-18-10-13/h4-8,10H,3,9H2,1-2H3,(H,19,20)

InChI Key

PGXGATAGNIHMAA-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)CNC(=O)C2=CN=CC(=C2)C)F

N-[(4-ethoxy-3-fluorophenyl)methyl]-5-methylpyridine-3-carboxamide, commonly known as EFMC, is a chemical compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Physical and Chemical Properties

EFMC is a white to pale-yellow powder with a molecular weight of 297.33 g/mol. It has a melting point of 112-114°C and a boiling point of 482.9°C at 760 mmHg. The compound is sparingly soluble in water but dissolves readily in common organic solvents.

Synthesis and Characterization

Several methods have been developed for the synthesis of EFMC, including the use of different starting materials and catalysts. The most commonly used method involves the reaction of 3-amino-5-methylpyridine and 4-fluoro-benzaldehyde in the presence of ethyl orthoformate and p-toluenesulfonic acid. Characterization of EFMC is typically performed using various spectroscopic techniques, including ^1H NMR, ^13C NMR, and infrared spectroscopy.

Analytical Methods

Various analytical methods have been developed for the detection and quantification of EFMC, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS).

Biological Properties

EFMC has been shown to possess a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The compound has been found to inhibit the growth of various microorganisms, including Gram-positive and Gram-negative bacteria and fungi. EFMC has also been shown to exhibit significant antiviral activity against herpes simplex virus and hepatitis C virus. In addition, the compound has been found to exhibit cytotoxicity against various cancer cell lines.

Toxicity and Safety in Scientific Experiments

Several studies have been conducted to evaluate the toxicity and safety of EFMC in scientific experiments. The compound has been found to exhibit low acute toxicity in laboratory animals, with no significant adverse effects observed at doses up to 2000 mg/kg. However, further studies are needed to fully evaluate the long-term toxicity and safety of the compound.

Applications in Scientific Experiments

EFMC has potential applications in various fields of scientific research, including drug discovery, agrochemicals, and materials science. The compound has been found to possess potent antiviral, antimicrobial, and anticancer properties, making it a promising candidate for the development of new drugs. In addition, EFMC has been found to exhibit herbicidal and insecticidal activity, making it a potential candidate for use as an agrochemical.

Current State of Research

The current state of research on EFMC is focused on further evaluating the compound's biological properties and developing new applications for it in various fields. Several studies are underway to evaluate EFMC's antiviral and anticancer properties, as well as its potential use as an agrochemical and in materials science.

Potential Implications in Various Fields of Research and Industry

EFMC has potential implications in various fields of research and industry, including drug discovery, agrochemicals, and materials science. The compound's potent biological properties make it a promising candidate for the development of new drugs, while its herbicidal and insecticidal activity makes it a potential candidate for use as an agrochemical. In addition, EFMC has potential applications in materials science, as it has been found to exhibit semiconducting and photovoltaic properties.

Limitations and Future Directions

Although EFMC shows great promise as a potential drug candidate, agrochemical, and materials science material, further research is needed to fully evaluate its toxicity and safety, as well as its potential applications in various fields. In addition, more efficient and cost-effective synthesis methods need to be developed to facilitate the production and use of the compound.

Future Directions

- Developing more efficient and cost-effective synthesis methods for EFMC to facilitate its production and use in various fields
- Evaluating the long-term toxicity and safety of EFMC in scientific experiments
- Exploring the potential applications of EFMC in materials science, including its semiconducting and photovoltaic properties
- Further evaluating EFMC's antiviral and anticancer properties to identify potential drug candidates
- Evaluating EFMC's potential as an agrochemical for use in herbicides and insecticides
- Investigating the potential of EFMC in other fields, such as bioengineering, nanotechnology, and catalysis.